Adenosine 5'-triphosphate disodium salt

Description

Adenosine 5'-triphosphate disodium salt, commonly referred to as ATP disodium salt, is a crucial compound in biochemistry. It is a form of adenosine triphosphate (ATP), which is the primary energy currency of cells. ATP plays a central role in energy storage and metabolism, facilitating numerous cellular processes such as respiration, biosynthetic reactions, motility, and cell division .

Applications and Biochemical Roles

ATP disodium salt is used extensively in research and manufacturing due to its role in cellular energy transfer. It serves as a substrate for various kinases involved in cell signaling and as a coenzyme in numerous enzymatic reactions . Additionally, ATP acts as a P2 purinergic agonist, influencing calcium-activated potassium channels .

Key Applications

• Cell Signaling: ATP is involved in signaling pathways through its interaction with purinergic receptors .

• Enzymatic Reactions: It acts as a coenzyme in many biochemical reactions, facilitating energy transfer .

• Muscle Contraction and Blood Flow Regulation: Oral supplementation with ATP has been studied for its potential benefits in muscle contraction and blood flow regulation .

Research Findings

Recent studies have explored the effects of oral ATP supplementation on muscle performance and recovery. A notable study demonstrated that ATP supplementation can enhance muscular adaptations during resistance training and prevent performance decrements during overreaching cycles .

Study Highlights

Parameter	ATP Group	Placebo Group	p-value
Total Body Strength (kg)	+55.3 ± 6.0	+22.4 ± 7.1	<0.001
Vertical Jump Power (watts)	+796 ± 75	+614 ± 52	<0.001
Muscle Thickness (mm)	+4.9 ± 1.0	+2.5 ± 0.6	<0.02

These results suggest that ATP supplementation may be beneficial for athletes undergoing intense training regimens .

Toxicity and Safety Studies

• CAS No.: 987-65-5
• Product Name: Adenosine 5'-triphosphate disodium salt
• Molecular Formula: C10H14N5Na2O13P3
• Molecular Weight: 551.14 g/mol
• IUPAC Name: disodium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N5O13P3.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• Standard InChIKey: TTWYZDPBDWHJOR-IDIVVRGQSA-L
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)(O)OP(=O)(O)[O-])O)O)N.[Na+].[Na+]
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: Adenosine-Triphosphate
• PubChem Compound: 13477762
• Last Modified: Sep 13 2023